7-Methyl-1H-thieno[3,4-d][1,3]oxazine-2,4-dione

• IUPAC Name: 7-methyl-1H-thieno[3,4-d][1,3]oxazine-2,4-dione
• InChI: InChI=1S/C7H5NO3S/c1-3-5-4(2-12-3)6(9)11-7(10)8-5/h2H,1H3,(H,8,10)
• InChI Key: ARTKVKJIRADHJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CS1)C(=O)OC(=O)N2
• Molecular Formula: C7H5NO3S
• Molecular Weight: 183.19 g/mol

Description

“7-Methyl-1H-thieno[3,4-d][1,3]oxazine-2,4-dione” is a chemical compound that belongs to the class of organic compounds known as oxazines. Oxazines are compounds containing an oxazine ring, which is a six-membered aliphatic heterocycle with four carbon atoms, one nitrogen atom, and one oxygen atom.

Molecular Structure Analysis

The molecular structure of “this compound” would be characterized by the presence of a thieno[3,4-d][1,3]oxazine ring substituted with a methyl group at the 7-position. The exact spatial arrangement would need to be determined by techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the oxazine ring and the electron-donating methyl group. The oxazine ring might undergo reactions such as ring-opening, while the methyl group could participate in reactions typical of alkyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar oxazine ring might enhance its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future research directions for this compound could involve exploring its potential applications, studying its reactivity, or investigating its mechanism of action in biological systems.